2-Bromo-5-(4-methoxyphenoxy)-1,3,4-thiadiazole
Overview
Description
2-Bromo-5-(4-methoxyphenoxy)-1,3,4-thiadiazole (BMPDT) is a heterocyclic compound containing both a thiadiazole and a bromo substituent. It is an important chemical intermediate and reagent used in organic synthesis, as well as a potential drug candidate. In
Scientific Research Applications
Photodynamic Therapy in Cancer Treatment The 1,3,4-thiadiazole derivatives have shown potential in cancer treatment through photodynamic therapy. A study by Pişkin, Canpolat, and Öztürk (2020) highlights the use of these derivatives as Type II photosensitizers in photodynamic therapy, indicating their effectiveness in treating cancer (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial Properties Research by Noolvi, Patel, Kamboj, and Cameotra (2016) on similar 1,3,4-thiadiazole derivatives demonstrates significant antimicrobial activities against various microbial strains, suggesting their potential use in developing new antimicrobial agents (Noolvi, Patel, Kamboj, & Cameotra, 2016).
Antiproliferative and Antimicrobial Effects Gür et al. (2020) have found that certain Schiff bases derived from 5-substituted-1,3,4-thiadiazole-2-amine exhibit high DNA protective ability against oxidative damage and strong antimicrobial activity, particularly against S. epidermidis. These compounds also displayed cytotoxicity on cancer cell lines, making them promising for further exploration in cancer therapy (Gür et al., 2020).
Corrosion Inhibition Attou et al. (2020) investigated a derivative, 2-amino-5-(2-methoxyphenyl)-1,3,4-thiadiazole, as a corrosion inhibitor for mild steel. Their findings indicate a high degree of protection, suggesting potential industrial applications in protecting metals from corrosion (Attou et al., 2020).
Anticancer Evaluation Studies by Noolvi et al. (2011) and Kumar et al. (2010) on imidazo[2,1-b][1,3,4]-thiadiazole derivatives and 5-(3-indolyl)-1,3,4-thiadiazoles, respectively, have shown significant anticancer activities, indicating their therapeutic potential in cancer treatment (Noolvi et al., 2011), (Kumar et al., 2010).
properties
IUPAC Name |
2-bromo-5-(4-methoxyphenoxy)-1,3,4-thiadiazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrN2O2S/c1-13-6-2-4-7(5-3-6)14-9-12-11-8(10)15-9/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVYHIUZFXAIOME-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC2=NN=C(S2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrN2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-(4-methoxyphenoxy)-1,3,4-thiadiazole |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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